Cas no 955671-65-5 (N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3,4-trimethoxybenzamide)

• Product Name: N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3,4-trimethoxybenzamide
• CAS No: 955671-65-5
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6043436
• PubChem ID: 16943643
• Update Time: 2025-05-21

N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3,4-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3,4-trimethoxybenzamide
• N-(2-benzoyl-3,4-dihydro-1H-isoquinolin-7-yl)-2,3,4-trimethoxybenzamide
• AKOS024647237
• 955671-65-5
• F2416-0861

• Inchi： 1S/C26H26N2O5/c1-31-22-12-11-21(23(32-2)24(22)33-3)25(29)27-20-10-9-17-13-14-28(16-19(17)15-20)26(30)18-7-5-4-6-8-18/h4-12,15H,13-14,16H2,1-3H3,(H,27,29)
• InChI Key： BEJQIAIWDUZFKU-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(=O)C1=CC=CC=C1)C2)(=O)C1=CC=C(OC)C(OC)=C1OC

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.1Ų

Additional information on N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3,4-trimethoxybenzamide

N-(2-Benzoyl-1,2,3,4-Tetrahydroisoquinolin-7-Yl)-2,3,4-Trimethoxybenzamide: A Comprehensive Overview

The compound with CAS No 955671-65-5, known as N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3,4-trimethoxybenzamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tetrahydroisoquinoline moiety with a benzamide group. The tetrahydroisoquinoline core is a bicyclic structure that is often associated with bioactive compounds due to its ability to interact with various biological targets. The benzamide group further enhances the molecule's potential for pharmacological activity by introducing additional functional groups that can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in drug discovery. These compounds are known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and even anticancer properties. The benzamide group in this compound adds another layer of complexity to its structure, potentially increasing its bioavailability and stability. Researchers have also explored the use of such compounds in the development of novel therapeutic agents targeting specific cellular pathways.

The synthesis of N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3,4-trimethoxybenzamide involves a series of carefully designed organic reactions. The process typically begins with the preparation of the tetrahydroisoquinoline skeleton through either cyclization or coupling reactions. Subsequent steps involve the introduction of the benzoyl group and the benzamide moiety through amide bond formation. The presence of multiple methoxy groups on the benzene ring suggests that this compound may exhibit enhanced solubility and reduced metabolic degradation compared to its less-substituted counterparts.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Recent advancements in medicinal chemistry have enabled researchers to modify such compounds to improve their pharmacokinetic profiles while maintaining or enhancing their biological activity. For instance, studies have shown that tetrahydroisoquinoline derivatives can be optimized to target specific receptors or enzymes involved in disease pathways.

In terms of structural analysis, the N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl) group contributes significantly to the molecule's rigidity and planarity. This structural feature is crucial for interactions with biological targets such as proteins or nucleic acids. The 2,3,4-trimethoxybenzamide portion introduces steric hindrance and electronic effects that can modulate these interactions further.

Moreover, computational studies have been instrumental in understanding the behavior of this compound at the molecular level. Techniques such as molecular docking and quantum mechanics have provided insights into how this compound interacts with potential binding sites on target molecules. These studies have also helped identify key residues or regions within proteins that are critical for binding affinity.

Another area of interest is the stereochemistry of this compound. The tetrahydroisoquinoline ring system can exist in multiple stereoisomeric forms depending on the configuration at specific chiral centers. Stereoisomerism can significantly influence both the physical properties and biological activity of a compound. Therefore, exploring different stereoisomers of N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,3,4-trimethoxybenzamide could lead to new insights into its mechanism of action and therapeutic potential.

In conclusion,N-(2-benzoyl-1,2